Cas no 2171529-54-5 (2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoethoxy}acetic acid)

• Product Name: 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoethoxy}acetic acid
• CAS No: 2171529-54-5
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6264233
• PubChem ID: 165559985
• Update Time: 2025-05-23

2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoethoxy}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoethoxy}acetic acid
• 2171529-54-5
• 2-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanamido]ethoxy}acetic acid
• EN300-1524449

• Inchi： 1S/C26H32N2O6/c1-26(2,3)14-22(24(31)27-12-13-33-16-23(29)30)28-25(32)34-15-21-19-10-6-4-8-17(19)18-9-5-7-11-20(18)21/h4-11,21-22H,12-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： DTJOYKXSSMGIKC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCOCC(=O)O)=O)CC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 114Ų

Additional information on 2-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoethoxy}acetic acid

Compound CAS No. 2171529-54-5: 2-{2-[({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanamidoethoxy}acetic Acid

The compound with CAS number 2171529-54-5, named 2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}-4,4-dimethylpentanamidoethoxy}acetic acid, is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmaceutical chemistry. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a key protective group in peptide synthesis, and a dimethylpentanamide moiety that contributes to its unique chemical properties.

Recent studies have highlighted the importance of this compound in the development of advanced peptide-based drugs. The Fmoc group plays a critical role in solid-phase peptide synthesis (SPPS), where it serves as a temporary protecting group for amino acids during the synthesis process. This allows for precise control over the sequence and structure of peptides, which is essential for creating bioactive molecules with specific therapeutic properties.

The presence of the dimethylpentanamide group in this compound enhances its stability and solubility, making it an ideal candidate for use in biomedical research. Researchers have explored its potential as a precursor for synthesizing complex peptide libraries, which are used in drug discovery efforts targeting various diseases, including cancer and infectious diseases.

In addition to its role in peptide synthesis, this compound has also been investigated for its applications in materials science. The unique combination of the Fmoc group and the dimethylpentanamide moiety provides this molecule with versatile chemical properties that can be exploited in the development of novel materials with tailored functionalities. For instance, it has been used as a building block for creating self-assembling nanostructures that have potential applications in drug delivery systems and sensors.

Recent advancements in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. By employing advanced molecular modeling techniques, researchers have been able to predict its interaction patterns with other biomolecules, such as enzymes and receptors. These insights are invaluable for designing more efficient and selective drugs that target specific biological pathways.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Key steps include the coupling of the Fmoc group to the amino acid derivative and subsequent functionalization to introduce the dimethylpentanamide moiety. The development of efficient synthetic protocols has been a focus of recent research efforts, driven by the increasing demand for scalable production methods to meet the needs of both academic and industrial applications.

In conclusion, CAS No. 2171529-54-5 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its role in peptide synthesis, drug discovery, and materials science underscores its importance in advancing modern chemistry and biology. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an even greater role in shaping future innovations in these fields.